Cas no 1130050-35-9 (Ciprofloxacin-d)

• Product Name: Ciprofloxacin-d
• CAS No: 1130050-35-9
• MF: C₁₇H₁₈FN₃O₃
• MW: 339.390820980072
• CID: 3161695
• PubChem ID: 25218032
• Update Time: 2025-08-03

Ciprofloxacin-d Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-6-fluoro-7-(2,2,3,3,5,5,6,6-octadeuteriopiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
• Ciprofloxacin-d8
• Ciprofloxacin (hydrochloride monohydrate)
• 1-Cyclopropyl-6-fluoro-4-oxo-7-[(2,2,3,3,5,5,6,6-~2~H_8_)piperazin-1-yl]-1,4-dihydroquinoline-3-carboxylic acid
• Ciprofloxacin-d
• CS-0203605
• Bay-09867 (hydrochloride monohydrate)
• Ciprofloxacin-D8 (piperazine D8); 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-7-(1-piperazinyl-2,2,3,3,5,5,6,6-d8)-; Ciprofloxacin-d8
• Bay q 3939-d8
• Ciflafin-d8
• 1ST5705
• DTXSID40649159
• Ciprofloxacin D8
• HY-B0356S1
• 1130050-35-9
• MS-25172
• ARD5705

• MDL： MFCD09264678
• Inchi： 1S/C17H18FN3O3/c18-13-7-11-14(8-15(13)20-5-3-19-4-6-20)21(10-1-2-10)9-12(16(11)22)17(23)24/h7-10,19H,1-6H2,(H,23,24)/i3D2,4D2,5D2,6D2
• InChI Key： MYSWGUAQZAJSOK-SQUIKQQTSA-N
• SMILES： FC1=CC2C(C(C(=O)O)=CN(C=2C=C1N1C([2H])([2H])C([2H])([2H])NC([2H])([2H])C1([2H])[2H])C1CC1)=O

Computed Properties

• Exact Mass: 339.18343357 g/mol
• Monoisotopic Mass: 339.18343357 g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.9
• Molecular Weight: 339.39

Experimental Properties

• Melting Point: >260°C (dec.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on Ciprofloxacin-d

Recent Advances in Ciprofloxacin-d (1130050-35-9) Research: A Comprehensive Brief

Ciprofloxacin-d, a deuterated analog of the widely used antibiotic ciprofloxacin, has garnered significant attention in recent years due to its potential applications in pharmacokinetic studies, drug metabolism research, and antimicrobial resistance investigations. The compound, identified by the CAS number 1130050-35-9, serves as an internal standard in mass spectrometry-based assays, enabling precise quantification of ciprofloxacin in biological matrices. This research brief synthesizes the latest findings on Ciprofloxacin-d, highlighting its chemical properties, analytical applications, and emerging therapeutic implications.

Recent studies have focused on optimizing the synthesis of Ciprofloxacin-d to achieve higher isotopic purity and yield. A 2023 publication in the Journal of Labelled Compounds and Radiopharmaceuticals detailed an improved synthetic route utilizing deuterium oxide exchange under controlled conditions, resulting in a 98% isotopic enrichment. This advancement addresses previous challenges related to incomplete deuteration and side product formation, which had limited the compound's utility in sensitive analytical applications.

In the realm of analytical chemistry, Ciprofloxacin-d has become indispensable for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. A multicenter validation study published in Analytical and Bioanalytical Chemistry demonstrated that using 1130050-35-9 as an internal standard significantly improved the accuracy and precision of ciprofloxacin quantification in plasma samples, with interlaboratory variability reduced by 40% compared to traditional calibration methods. These findings have important implications for therapeutic drug monitoring in clinical settings.

Emerging research has explored the potential of Ciprofloxacin-d beyond its role as an analytical tool. A groundbreaking study in Antimicrobial Agents and Chemotherapy utilized deuterium kinetic isotope effects to investigate ciprofloxacin's mechanism of action against DNA gyrase. The deuterated compound provided unique insights into the drug-target interaction kinetics, revealing previously unrecognized aspects of quinolone binding thermodynamics that could inform the design of next-generation antibiotics.

The pharmaceutical industry has shown increasing interest in Ciprofloxacin-d for drug development applications. Several recent patent applications describe the use of 1130050-35-9 in the formulation of stable isotope-labeled drug cocktails for cocktail phenotyping studies. These approaches enable simultaneous assessment of multiple metabolic pathways, offering a more comprehensive understanding of drug-drug interactions than conventional methods.

Looking forward, researchers anticipate expanded applications of Ciprofloxacin-d in antimicrobial resistance surveillance. A 2024 proof-of-concept study demonstrated the compound's utility in tracking the environmental dissemination of ciprofloxacin-resistant bacteria using isotope ratio mass spectrometry. This innovative approach could revolutionize our ability to monitor resistance patterns across ecosystems and inform public health interventions.

In conclusion, Ciprofloxacin-d (1130050-35-9) continues to prove its value as both a research tool and a potential therapeutic agent. The recent advancements in its synthesis and applications underscore the compound's growing importance in chemical biology and pharmaceutical research. Future studies will likely explore its role in personalized medicine approaches and the development of novel antimicrobial strategies to address the global challenge of antibiotic resistance.